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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclopentanecarboxylate

Cat. No.: B1583539 Get Quote

An In-depth Technical Guide to Ethyl 3-
oxocyclopentanecarboxylate
This guide provides an overview of the fundamental chemical properties of Ethyl 3-
oxocyclopentanecarboxylate, a key intermediate in various synthetic organic chemistry

applications, including the synthesis of pharmaceuticals and fragrances.

Chemical Identity and Properties
Ethyl 3-oxocyclopentanecarboxylate is a cyclic ketoester that presents as a colorless to light

yellow liquid under standard conditions. Its chemical structure consists of a five-membered

cyclopentane ring bearing both a ketone and an ethyl ester functional group.

Property Value Source

Chemical Formula C₈H₁₂O₃ [1][2][3][4][5][6][7]

Molecular Weight 156.18 g/mol [1][2][3][5][6][8]

IUPAC Name
ethyl 3-oxocyclopentane-1-

carboxylate
[2][3][5]

CAS Registry Number 5400-79-3 [3][5]
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Molecular Structure
The structural arrangement of Ethyl 3-oxocyclopentanecarboxylate is crucial to its reactivity

and utility in chemical synthesis. The molecule's key features include the electrophilic carbon of

the ketone and the ester group, as well as the alpha-protons which can be deprotonated to

form an enolate.

Caption: Molecular structure of Ethyl 3-oxocyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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